Cas no 1909316-21-7 (2-(fluoromethyl)-1,4-oxazepane hydrochloride)

• Product Name: 2-(fluoromethyl)-1,4-oxazepane hydrochloride
• CAS No: 1909316-21-7
• MDL: MFCD29055129
• CID: 4628857
• PubChem ID: 121553310
• Update Time: 2025-10-29

2-(fluoromethyl)-1,4-oxazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(fluoromethyl)-1,4-oxazepane hydrochloride

• MDL： MFCD29055129

Additional information on 2-(fluoromethyl)-1,4-oxazepane hydrochloride

Introduction to 2-(Fluoromethyl)-1,4-oxazepane Hydrochloride (CAS No. 1909316-21-7)

2-(Fluoromethyl)-1,4-oxazepane hydrochloride (CAS No. 1909316-21-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the oxazepane family, characterized by its unique structural features and potential biological activities. The introduction of a fluoromethyl group and the presence of a hydrochloride salt form contribute to its distinct chemical and pharmacological properties.

The structure of 2-(fluoromethyl)-1,4-oxazepane hydrochloride consists of a seven-membered heterocyclic ring containing an oxygen atom and a nitrogen atom, with a fluoromethyl group attached to the nitrogen. The hydrochloride salt form ensures better solubility in aqueous solutions, making it suitable for various applications in drug development and biological studies.

In recent years, the interest in fluorinated compounds has increased due to their potential to enhance the pharmacological properties of drugs. Fluorine atoms can significantly influence the lipophilicity, metabolic stability, and binding affinity of molecules, making them valuable in drug design. 2-(Fluoromethyl)-1,4-oxazepane hydrochloride is no exception, as its fluoromethyl group may contribute to improved pharmacokinetic profiles and enhanced biological activity.

One of the key areas of research involving 2-(fluoromethyl)-1,4-oxazepane hydrochloride is its potential as a neurological agent. Studies have shown that compounds with similar structures exhibit activity at various neurotransmitter receptors, including serotonin and dopamine receptors. These receptors play crucial roles in mood regulation, cognitive function, and other neurological processes. Therefore, 2-(fluoromethyl)-1,4-oxazepane hydrochloride may have applications in the treatment of neurological disorders such as depression, anxiety, and cognitive impairments.

Beyond its potential as a neurological agent, 2-(fluoromethyl)-1,4-oxazepane hydrochloride has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many diseases, including chronic conditions like arthritis and inflammatory bowel disease. Preliminary studies suggest that this compound may have anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response.

The synthesis of 2-(fluoromethyl)-1,4-oxazepane hydrochloride involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the formation of the oxazepane ring through cyclization reactions followed by the introduction of the fluoromethyl group. The final step involves converting the free base to the hydrochloride salt form for better solubility and stability.

In terms of pharmacokinetics, 2-(fluoromethyl)-1,4-oxazepane hydrochloride has been studied for its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies have shown that it has favorable pharmacokinetic profiles, with good oral bioavailability and a reasonable half-life. These properties make it an attractive candidate for further development as a therapeutic agent.

The safety profile of 2-(fluoromethyl)-1,4-oxazepane hydrochloride is another critical aspect of its evaluation. Toxicity studies have indicated that it is generally well-tolerated at therapeutic doses with minimal side effects. However, as with any new compound, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, 2-(fluoromethyl)-1,4-oxazepane hydrochloride (CAS No. 1909316-21-7) represents a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an interesting subject for further research and development in medicinal chemistry and pharmaceutical sciences.